Cas no 2280877-76-9 (3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid)

• Product Name: 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid
• CAS No: 2280877-76-9
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 6794561
• PubChem ID: 170903512
• Update Time: 2025-05-26

3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid Chemical and Physical Properties

Names and Identifiers

• 2280877-76-9
• G61021
• 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid
• 3-(1-BICYCLO[2.2.2]OCTANYL)PROP-2-YNOIC ACID

• Inchi： 1S/C11H14O2/c12-10(13)4-8-11-5-1-9(2-6-11)3-7-11/h9H,1-3,5-7H2,(H,12,13)
• InChI Key： PCTUTIYBVUPUGQ-UHFFFAOYSA-N
• SMILES： OC(C#CC12CCC(CC1)CC2)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid

Professional Introduction to 3-(Bicyclo[2.2.2]octan-1-yl)propiolic Acid (CAS No: 2280877-76-9)

3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid, identified by the Chemical Abstracts Service Number (CAS No) 2280877-76-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique bicyclic structure and propionic acid moiety, which together contribute to its distinct chemical properties and potential biological activities.

The molecular framework of 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid consists of a bicyclo[2.2.2]octane ring system linked to a propionic acid side chain. This structural motif is not only intriguing from a synthetic chemistry perspective but also offers a rich ground for exploring its pharmacological relevance. The bicyclo[2.2.2]octane core is known for its rigid three-dimensional structure, which can influence the compound's interactions with biological targets, while the propionic acid group provides a site for further functionalization and derivatization.

In recent years, there has been a growing interest in the development of novel molecules with complex cyclic structures for their potential applications in drug discovery and medicinal chemistry. The unique stereochemistry of Bicyclo[2.2.2]octan-1-yl derivatives makes them particularly valuable for designing molecules that can selectively bind to specific biological receptors or enzymes. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

The synthesis of 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclo[2.2.2]octane ring system typically requires multi-step synthetic strategies, often involving cyclization reactions and stereocontrol techniques. The introduction of the propionic acid group at the 3-position further complicates the synthesis but also opens up possibilities for exploring different derivatives with tailored biological properties.

One of the most promising areas of research involving 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid is its potential as a lead compound in drug discovery. The combination of the rigid bicyclic core and the polar propionic acid group suggests that this molecule could interact with various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and other disease-related processes. Preliminary studies have hinted at its potential activity in modulating these pathways, making it an attractive candidate for further investigation.

The pharmacological evaluation of 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid has been ongoing, with researchers focusing on understanding its mechanism of action and identifying potential therapeutic applications. In vitro assays have shown that this compound exhibits interesting interactions with certain enzymes, suggesting that it could be developed into a drug candidate for treating conditions such as metabolic disorders or inflammatory diseases. Additionally, its structural features make it a valuable scaffold for designing analogs with enhanced potency and selectivity.

The chemical properties of 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid, including its solubility, stability, and reactivity, have also been thoroughly investigated. These properties are critical for determining how the compound behaves in different environments, both in vitro and in vivo, and how it can be formulated into effective drug products. Understanding these characteristics is essential for optimizing its use in pharmaceutical applications and ensuring its safety and efficacy.

In conclusion, 3-(Bicyclo[2.2.2]octan-1-yl)propiolic acid (CAS No: 2280877-76-9) represents a fascinating molecule with significant potential in the field of chemical biology and drug discovery. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling subject for further research aimed at developing novel therapeutic agents.